1-(2-chlorophenyl)-2-(methylamino)ethan-1-one hydrochloride
Overview
Description
1-(2-Chlorophenyl)-2-(methylamino)ethan-1-one hydrochloride (also known as 2-Chloromethamphetamine hydrochloride or CMA) is a synthetic stimulant compound that has been used in scientific research for decades. It is a member of the amphetamine class of compounds and is closely related to methamphetamine. CMA has been used in a variety of scientific studies, including those related to neuroscience, pharmacology, and toxicology. CMA has been shown to have a wide range of effects on the central nervous system, including stimulation of neurotransmitter release and modulation of gene expression.
Scientific Research Applications
The primary application of CMA is as a research tool in neuroscience and pharmacology. CMA has been used to study the effects of stimulant drugs on the brain and to investigate the mechanism of action of various drugs. CMA has also been used to study the effects of drugs on behavior and to assess the potential therapeutic effects of drugs on various neurological disorders. In addition, CMA has been used to study the effects of drugs on the cardiovascular system and to assess the potential toxicity of drugs.
Mechanism of Action
The mechanism of action of CMA is not completely understood, but it is believed to involve the modulation of neurotransmitter release and gene expression. CMA is thought to act as a stimulant by increasing the release of dopamine and norepinephrine, two neurotransmitters involved in the regulation of mood and behavior. CMA is also thought to modulate gene expression by altering the expression of certain genes involved in the regulation of neurotransmitter release, cell survival, and other processes.
Biochemical and Physiological Effects
CMA has been shown to have a variety of biochemical and physiological effects. CMA has been shown to increase the release of dopamine and norepinephrine, two neurotransmitters involved in the regulation of mood and behavior. CMA has also been shown to modulate gene expression and to affect the release of other neurotransmitters, such as serotonin and acetylcholine. CMA has also been shown to affect the activity of various enzymes, such as monoamine oxidase, and to alter the levels of certain hormones, such as cortisol.
Advantages and Limitations for Lab Experiments
The primary advantage of CMA is its ability to act as a research tool in neuroscience and pharmacology. CMA is relatively easy to synthesize and has a wide range of effects on the central nervous system, making it an ideal research tool for studying the effects of drugs on the brain. However, CMA is not without its limitations. CMA has a relatively short half-life and is rapidly metabolized, making it difficult to maintain consistent levels of the drug in the body. In addition, CMA is a controlled substance and is not available for purchase without a prescription.
Future Directions
The primary future direction for CMA is to continue to use it as a research tool to study the effects of drugs on the brain and to investigate the mechanism of action of various drugs. In addition, CMA could be used to study the effects of drugs on behavior and to assess the potential therapeutic effects of drugs on various neurological disorders. CMA could also be used to study the effects of drugs on the cardiovascular system and to assess the potential toxicity of drugs. Finally, CMA could be used to study the effects of drugs on gene expression and to investigate the role of specific genes in the regulation of neurotransmitter release and other processes.
Synthesis Methods
The synthesis of 1-(2-chlorophenyl)-2-(methylamino)ethan-1-one hydrochloride (CMA) involves the reaction of 2-chloro-N-methylbenzylamine with hydrochloric acid. This reaction takes place in the presence of a suitable catalyst, such as p-toluenesulfonic acid or anhydrous aluminum chloride. The resulting product is a white crystalline solid that is soluble in water.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chlorophenyl)-2-(methylamino)ethan-1-one hydrochloride involves the reaction of 2-chloroacetophenone with methylamine followed by hydrochloric acid to form the desired product.", "Starting Materials": [ "2-chloroacetophenone", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "2-chloroacetophenone is reacted with excess methylamine in the presence of a catalyst such as sodium ethoxide or sodium methoxide.", "The resulting intermediate is then treated with hydrochloric acid to form the hydrochloride salt of 1-(2-chlorophenyl)-2-(methylamino)ethan-1-one." ] } | |
CAS RN |
958292-66-5 |
Molecular Formula |
C9H11Cl2NO |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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